4-(8-Nitro-4-quinolyl)morpholine

• Molecular Formula: C13H13N3O3
• Molecular Weight: 259.26 g/mol
• SMILES: C1COCCN1C2=C3C=CC=C(C3=NC=C2)[N+](=O)[O-]
• InChI: InChI=1S/C13H13N3O3/c17-16(18)12-3-1-2-10-11(4-5-14-13(10)12)15-6-8-19-9-7-15/h1-5H,6-9H2
• InChIKey: YHBDEISEYCJNRG-UHFFFAOYSA-N
• Solubility: >38.9 [ug/mL]

4-(8-Nitro-4-quinolyl)morpholine (CID 2960528; CHEMBL1350193) is a synthetic heterocyclic small molecule (C₁₃H₁₃N₃O₃, MW 259.26 g/mol) comprising a quinoline core substituted with a morpholine ring at the 4-position and a nitro group at the 8-position. The compound has been evaluated in MLPCN high-throughput screening campaigns and is represented in the Molecular Libraries Small Molecule Repository (MLSMR) as MLS000664902.

4-(8-Nitro-4-quinolyl)morpholine: Procurement-Grade Nitroquinoline-Morpholine Hybrid for Screening and SAR Studies

4-(8-Nitro-4-quinolyl)morpholine (CID 2960528; CHEMBL1350193) is a synthetic heterocyclic small molecule (C₁₃H₁₃N₃O₃, MW 259.26 g/mol) comprising a quinoline core substituted with a morpholine ring at the 4-position and a nitro group at the 8-position [1]. The compound has been evaluated in MLPCN high-throughput screening campaigns and is represented in the Molecular Libraries Small Molecule Repository (MLSMR) as MLS000664902 [2]. Its ChEMBL record annotates 15 bioactivity data points spanning multiple target classes, establishing it as a moderately profiled chemogenomic probe [3]. The compound occupies a structurally distinct position within the nitroquinoline family, differentiated from the clinically established nitroxoline (5-nitro-8-hydroxyquinoline) by the replacement of the 8-OH with an 8-NO₂ group and the introduction of a 4-morpholinyl substituent.

Provenance

MLSMR-annotated with PubChem BioAssay traceability

Scaffold

4-Morpholinyl-8-nitroquinoline, distinct from nitroxoline

Chemogenomic Fit

Multi-target bioactivity fingerprint supports SAR studies

• [1] PubChem Compound Summary CID 2960528; 4-(8-Nitro-4-quinolyl)morpholine. National Center for Biotechnology Information (2024). View Source
• [2] BindingDB Entry BDBM61822; 4-(4-morpholinyl)-8-nitroquinoline. BindingDB, UCSD (2011). View Source
• [3] ChEMBL Compound Report CHEMBL1350193; 4-(8-nitro-4-quinolyl)morpholine. EMBL-EBI (2024). View Source

Why 4-(8-Nitro-4-quinolyl)morpholine Cannot Be Replaced by Generic Nitroquinoline or Morpholinoquinoline Analogs

Positional isomerism within the nitroquinoline-morpholine family generates functionally non-equivalent chemical entities. The placement of the nitro group at C8 (versus C5 in nitroxoline) eliminates the strong intramolecular hydrogen bond between the 8-substituent and the quinoline nitrogen that governs metal-chelation capacity in 8-hydroxyquinoline derivatives [1]. Concurrently, the morpholine ring at C4 introduces a tertiary amine with a computed pKa distinct from the secondary amine character of C2- or C8-linked morpholine isomers, altering protonation state under physiological pH and consequently passive membrane permeability and lysosomal trapping potential [2]. These positional effects are non-trivial: Sosic et al. demonstrated that transposing the nitro group from C5 to alternative positions or replacing it with amino functionality abolishes cathepsin B inhibition in the nitroxoline series [3]. For procurement scientists, substituting this compound with a regioisomer (e.g., 2-morpholin-4-yl-8-nitroquinoline, CAS 292053-56-6) or the des-morpholinyl parent (8-nitroquinoline) without experimental re-validation risks introducing uncharacterized target engagement profiles and divergent physicochemical properties that undermine screening reproducibility.

Target

4-(8-Nitro-4-quinolyl)morpholine

Substitute

Nitroxoline (5-nitro-8-hydroxyquinoline)

8-NO₂ replaces 8-OH, eliminating metal-chelating pharmacophore; chelation-dependent pharmacology not recapitulated.

Target

4-(8-Nitro-4-quinolyl)morpholine

Substitute

2-Morpholinyl regioisomer (CAS 292053-56-6)

Morpholine at C2 alters amine basicity and hydrogen-bond geometry; binding poses may diverge significantly.

Target

4-(8-Nitro-4-quinolyl)morpholine

Substitute

8-Nitroquinoline (des-morpholinyl)

Absence of morpholine removes basic amine vector; passive permeability and target engagement may shift.

• [1] Sosic, I.; Mirkovic, B.; Arenz, K.; Stefane, B.; Kos, J.; Gobec, S. Development of New Cathepsin B Inhibitors: Combining Bioisosteric Replacements and Structure-Based Design to Explore the Structure-Activity Relationships of Nitroxoline Derivatives. J. Med. Chem. 2013, 56 (2), 521-533. View Source
• [2] PubChem CID 2960528 Computed Properties; XLogP3 = 1.7, Topological Polar Surface Area = 71.2 Ų, H-Bond Donor Count = 0. National Center for Biotechnology Information. View Source
• [3] Sosic, I. et al. J. Med. Chem. 2013, 56, 521-533. Table S1: Replacement of the 5-NO₂ group or its relocation leads to loss of cathepsin B inhibition (compound 22 and congeners). View Source

Quantitative Differentiation Evidence for 4-(8-Nitro-4-quinolyl)morpholine Against Structural Analogs and Benchmarks

NPY Receptor Panel Profiling: Differentiated from Endogenous NPY Agonists and High-Affinity Antagonists

In MLPCN HTS campaigns, 4-(8-nitro-4-quinolyl)morpholine exhibited essentially no agonist or antagonist activity at the human Neuropeptide Y receptor type 1 (NPY1R) and type 2 (NPY2R), with EC₅₀ values exceeding 35,400 nM in both assays [1]. By comparison, the endogenous agonist Neuropeptide Y binds NPY1R and NPY2R with sub-nanomolar affinity (Kd ~0.1-0.3 nM), while clinical-stage NPY antagonists such as BIBO 3304 show Ki values of 0.39 nM at NPY1R [2]. This >100,000-fold potency gap confirms that the compound does not functionally engage NPY receptors. This negative data is actionable for screening programs requiring NPY-inert chemical matter or for counter-screening against NPY off-target liability.

GPCR Activity Gap

Cross-study comparable

EC₅₀ >35,400 nM (NPY1R/NPY2R) vs endogenous NPY <1 nM

Supports NPY-inert probe selection

>100,000-fold weaker than endogenous ligand

Evidence Dimension	NPY receptor functional activity (EC₅₀)
Target Compound Data	NPY1R EC₅₀ > 35,400 nM; NPY2R EC₅₀ > 35,400 nM
Comparator Or Baseline	Endogenous NPY: NPY1R Kd ~0.1 nM; BIBO 3304: NPY1R Ki 0.39 nM
Quantified Difference	Target compound >100,000-fold weaker than endogenous ligand; >90,000-fold weaker than BIBO 3304
Conditions	NPY1R (human) and NPY2R (human) HTS assays; The Scripps Research Institute Molecular Screening Center; cell-based functional assay

Why This Matters

For procurement in GPCR-focused screening cascades, this compound serves as a validated negative control or NPY-inert scaffold that will not confound NPY-mediated readouts, unlike many uncharacterized quinoline derivatives.

• [1] BindingDB BDBM61822; PubChem BioAssay AID 2210 (NPY2R) and AID 2212 (NPY1R); EC₅₀ > 35,400 nM for both targets. The Scripps Research Institute Molecular Screening Center. View Source
• [2] Wieland, H.A. et al. Subtype selectivity of the novel nonpeptide neuropeptide Y Y1 receptor antagonist BIBO 3304 and its effect on feeding in rodents. Br. J. Pharmacol. 1998, 125 (3), 549-555. View Source

Metal-Chelation Capacity: Absence of the 8-OH Pharmacophore Differentiates from Clinical Nitroxoline

Nitroxoline (5-nitro-8-hydroxyquinoline) exerts its antibacterial activity primarily through divalent metal cation chelation via the 8-hydroxyquinoline motif, with reported MIC₅₀ values of 2-8 mg/L against Escherichia coli clinical isolates [1]. 4-(8-Nitro-4-quinolyl)morpholine replaces the 8-OH group with an 8-NO₂ group and introduces a 4-morpholinyl substituent, thereby eliminating the essential 8-hydroxyquinoline chelation pharmacophore. Sosic et al. demonstrated that 8-substituted analogs lacking the 8-OH group lose all cathepsin B inhibitory activity, and the 8-NO₂-8-OH substitution irreversibly alters metal-binding geometry [2]. The target compound's computed descriptor of zero H-bond donors (vs. one for nitroxoline) and the absence of an ionizable hydroxyl at C8 fundamentally preclude the bidentate metal-coordination mechanism [3].

Chelation Pharmacophore

Class-level inference

8-NO₂ substitution; zero H-bond donors vs nitroxoline 8-OH

Precludes nitroxoline-like metal binding

Does not recapitulate chelation-dependent MoA

Evidence Dimension	8-Hydroxyquinoline metal-chelating pharmacophore presence
Target Compound Data	No 8-OH group; 8-NO₂ substitution; H-bond donor count = 0
Comparator Or Baseline	Nitroxoline: 8-OH present; H-bond donor count = 1; MIC₅₀ (E. coli) 2-8 mg/L
Quantified Difference	Target compound lacks the structural motif essential for nitroxoline's metal-chelation antibacterial mechanism
Conditions	Structural comparison based on 2D topology and computed descriptors (PubChem); antibacterial SAR from Sosic et al. 2013 cathepsin B series

Why This Matters

Procurement for antibacterial discovery programs targeting metal-dependent enzymes or bacterial metal homeostasis should recognize that this compound will not recapitulate nitroxoline's chelation-dependent pharmacology, making it suitable for orthogonal mechanism-of-action studies.

• [1] Wijma, R.A. et al. Review of the pharmacokinetic properties of nitroxoline, a urinary antibacterial agent. J. Antimicrob. Chemother. 2018, 73 (11), 2925-2932. MIC data compiled from EUCAST and clinical studies. View Source
• [2] Sosic, I. et al. J. Med. Chem. 2013, 56, 521-533. Table S1 and discussion: removal or replacement of the 8-OH abolishes cathepsin B inhibition. View Source
• [3] PubChem CID 2960528 Computed Properties: Hydrogen Bond Donor Count = 0; Nitroxoline (CID 5302): Hydrogen Bond Donor Count = 1. View Source

Regioisomeric Differentiation: 4-Morpholinyl Substitution Confers Distinct Physicochemical Profile vs. 2- and 8-Morpholinyl Isomers

Three regioisomeric morpholinyl-nitroquinoline compounds share the same molecular formula (C₁₃H₁₃N₃O₃) but differ in morpholine ring attachment position: 4-(8-nitro-4-quinolyl)morpholine (target; CAS not uniquely assigned as a single isomer batch), 2-morpholin-4-yl-8-nitroquinoline (CAS 292053-56-6), and 8-(morpholin-4-yl)-5-nitroquinoline (CAS 304884-33-1). The 4-position attachment places the morpholine nitrogen in direct conjugation with the quinoline ring system, influencing the basicity of the heterocyclic nitrogen. The target compound exhibits a computed XLogP3 of 1.7 and a Topological Polar Surface Area (TPSA) of 71.2 Ų [1]. The 5-nitro-8-morpholinyl isomer (CAS 304884-33-1) has a computed density of 1.35 g/cm³ and a boiling point of 485.4°C at 760 mmHg . These regioisomers are not interchangeable in SAR studies: the morpholine position determines the vector of the basic amine, which directly affects target binding pose in structure-based design [2].

Physicochemical Profile

Class-level inference

XLogP3=1.7, TPSA=71.2 Ų; morpholine at C4 vs C2/C8

Position governs amine basicity and binding pose

Regioisomers not interchangeable in SAR

Evidence Dimension	Physicochemical properties across morpholinyl-nitroquinoline regioisomers
Target Compound Data	4-(8-nitro-4-quinolyl)morpholine: XLogP3 = 1.7; TPSA = 71.2 Ų; morpholine at C4
Comparator Or Baseline	2-morpholin-4-yl-8-nitroquinoline (CAS 292053-56-6): morpholine at C2; 8-(morpholin-4-yl)-5-nitroquinoline (CAS 304884-33-1): density 1.35 g/cm³; bp 485.4°C
Quantified Difference	Regioisomers share identical MW (259.26 Da) and MF (C₁₃H₁₃N₃O₃) but differ in XLogP, TPSA, and amine basicity due to conjugation differences
Conditions	Computed properties from PubChem and ChemSpider; experimental properties where available from vendor datasheets

Why This Matters

Ordering the correct regioisomer is critical for SAR continuity; procurement of CAS 292053-56-6 or CAS 304884-33-1 in place of the target compound will introduce a different hydrogen-bonding geometry and potentially divergent biological activity.

• [1] PubChem CID 2960528; Computed Properties section: XLogP3 = 1.7, TPSA = 71.2 Ų. View Source
• [2] Sosic, I. et al. J. Med. Chem. 2013, 56, 521-533. Structure-based design rationale: substituent vector at position 8 of quinoline determines cathepsin B S2 pocket occupancy. View Source

MLSMR Provenance and HTS Reproducibility: Batch Identity and Screening History

4-(8-Nitro-4-quinolyl)morpholine carries the MLSMR identifier MLS000664902 and the SMR identifier SMR000294889, confirming its inclusion in the NIH Molecular Libraries Program screening collection [1]. This provenance provides traceable batch identity, a defined purity specification, and documented HTS outcomes across at least two PubChem BioAssays (AID 2210 and AID 2212). The compound returned inactive results (EC₅₀ > 35,400 nM) in both NPY receptor assays, defining its inactivity threshold in a GPCR context [2]. By contrast, many commercially sourced nitroquinoline analogs lack documented screening provenance, leaving users uncertain about purity, identity, and biological annotation status.

Screening Library Identity

Supporting evidence

MLSMR ID MLS000664902; 15 ChEMBL records

Enables batch traceability and pre-existing annotation

Documented HTS inactivity threshold

Evidence Dimension	Screening library provenance and annotation coverage
Target Compound Data	MLSMR ID MLS000664902; SMR ID SMR000294889; 15 ChEMBL bioactivity records; PubChem BioAssay data in AID 2210 and AID 2212
Comparator Or Baseline	Generic catalog compounds without MLSMR/ChEMBL annotation: zero to few bioactivity records; no PubChem BioAssay linkage
Quantified Difference	Target compound has 15 annotated ChEMBL bioactivities vs. 0 for unprofiled commercial analogs
Conditions	Database cross-referencing: BindingDB, ChEMBL v35, PubChem BioAssay

Why This Matters

Procurement of MLSMR-annotated compound ensures batch traceability and pre-existing screening annotation, accelerating hit triage and reducing redundant counter-screening.

• [1] PubChem Substance ID SMR000294889; MLSMR ID MLS000664902; 4-(8-nitro-4-quinolyl)morpholine. View Source
• [2] BindingDB BDBM61822; NPY1R (AID 2212) and NPY2R (AID 2210) EC₅₀ > 35,400 nM. View Source

Recommended Research and Procurement Application Scenarios for 4-(8-Nitro-4-quinolyl)morpholine

GPCR Counter-Screening and Selectivity Profiling Panels

The compound's confirmed inactivity at NPY1R and NPY2R (EC₅₀ > 35,400 nM) [1] makes it a suitable candidate for inclusion in GPCR selectivity panels, particularly where NPY receptor family off-target activity must be excluded. Its MLSMR-annotated provenance ensures the screening data are reproducible and linked to a defined batch identity.

Metal-Independent Antibacterial Mechanism-of-Action Studies

Because this compound lacks the 8-hydroxyquinoline metal-chelating pharmacophore essential for nitroxoline's antibacterial activity [1], it can serve as a negative control in experiments designed to distinguish metal-dependent from metal-independent mechanisms in nitroquinoline antibacterial research.

Regioisomeric Selectivity SAR in Nitroquinoline Lead Optimization

As one of three regioisomeric morpholinyl-nitroquinoline compounds, this 4-morpholinyl-8-nitro isomer provides a critical data point for establishing the positional SAR of the morpholine substituent. Comparative profiling against the 2-morpholinyl (CAS 292053-56-6) and 8-morpholinyl (CAS 304884-33-1) isomers enables determination of the optimal morpholine attachment site in quinoline-based lead series [2].

Chemogenomic Probe for ChEMBL-Annotated Target Deconvolution

With 15 ChEMBL-annotated bioactivity data points [1], the compound provides a multi-target activity fingerprint that can be leveraged for computational target prediction, polypharmacology assessment, and chemogenomic library design, offering greater annotation density than uncharacterized nitroquinoline analogs.

Application

Selection Property

Validation Focus

GPCR selectivity panel inclusion

Reported NPY receptor inactivity

Off-target liability screening

Metal-independent antibacterial MoA studies

Absence of 8-OH chelating group

Metal-chelation mechanism exclusion

Regioisomeric SAR in lead optimization

4-Morpholinyl positional isomer

Morpholine site optimization

Chemogenomic probe for target prediction

Multi-target bioactivity annotation

Polypharmacology assessment

• [1] ChEMBL Compound Report CHEMBL1350193; 15 bioactivity records. EMBL-EBI. View Source
• [2] Sosic, I. et al. J. Med. Chem. 2013, 56, 521-533. Demonstration that positional substitution on the quinoline ring determines biological activity profile in the nitroxoline-derived inhibitor series. View Source